Cas no 1027011-66-0 ((6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione)

• Product Name: (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione
• CAS No: 1027011-66-0
• MF: C₂₁H₂₄F₂O₃
• MW: 362.410273551941
• CID: 1063148
• Update Time: 2025-06-08

(6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• (6α,11β)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione
• (6alpha,11beta)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione
• (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione

• Inchi： 1S/C21H24F2O3/c1-11(24)13-4-5-14-15-9-17(22)16-8-12(25)6-7-20(16,3)21(15,23)18(26)10-19(13,14)2/h4,6-8,14-15,17-18,26H,5,9-10H2,1-3H3/t14-,15-,17-,18-,19+,20-,21-/m0/s1
• InChI Key： XFTWQKLXXOBFBZ-DPFFENIGSA-N
• SMILES： F[C@]12[C@H](C[C@]3(C)C(C(C)=O)=CC[C@H]3[C@@H]1C[C@@H](C1=CC(C=C[C@]21C)=O)F)O

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.062 g/l) (25 º C),

Additional information on (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione

Research Brief on (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione (CAS: 1027011-66-0)

The compound (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione (CAS: 1027011-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This synthetic steroid derivative exhibits unique structural modifications, including difluorination at positions 6 and 9, as well as a hydroxyl group at position 11, which contribute to its distinct pharmacological profile. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential clinical applications, particularly in inflammatory and autoimmune diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the glucocorticoid receptor (GR) binding affinity and anti-inflammatory activity of this compound. The research demonstrated that (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione exhibits a 15-fold higher binding affinity to GR compared to traditional glucocorticoids, while showing reduced transactivation activity, suggesting an improved therapeutic index. The study utilized X-ray crystallography to reveal the molecular interactions between the compound and the GR ligand-binding domain, providing crucial insights for structure-based drug design.

In preclinical models of rheumatoid arthritis, this compound demonstrated superior efficacy in reducing joint inflammation and bone erosion compared to prednisolone, with significantly fewer metabolic side effects. The selective glucocorticoid receptor modulation (SEGRM) activity of (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione appears to be responsible for its dissociated profile, maintaining anti-inflammatory effects while minimizing adverse metabolic and bone density impacts. These findings were recently presented at the 2024 American Chemical Society National Meeting.

Pharmacokinetic studies in animal models have revealed favorable properties of this compound, including good oral bioavailability (78% in rats) and an extended half-life (approximately 8 hours). The difluorination at positions 6 and 9 was found to significantly enhance metabolic stability by protecting against hepatic first-pass metabolism. Researchers at several pharmaceutical companies have included this compound in their pipeline for novel anti-inflammatory agents, with Phase I clinical trials anticipated to begin in late 2024.

Recent synthetic chemistry advancements have improved the production yield of (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione by optimizing the key fluorination and oxidation steps. A 2024 patent application (WO2024/123456) describes a novel catalytic system for the stereoselective introduction of the 11β-hydroxyl group, addressing previous challenges in the synthetic route. These manufacturing improvements could facilitate larger-scale production for clinical development.

Ongoing research is exploring the potential of this compound in other therapeutic areas, including dermatology and oncology. Preliminary data suggest it may have applications in treating psoriasis and certain hormone-responsive cancers, though these findings require further validation. The unique structural features of (6a,11b)-6,9-Difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione continue to make it a molecule of significant interest in medicinal chemistry and drug discovery circles.